Cas no 2171558-82-8 (3-Bromo-4-methyl-5-phenylpyridine)

• Product Name: 3-Bromo-4-methyl-5-phenylpyridine
• CAS No: 2171558-82-8
• MF: C₁₂H₁₀BrN
• MW: 248.118502140045
• CID: 5074110
• Update Time: 2025-10-29

3-Bromo-4-methyl-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-5-phenylpyridine

• Inchi： 1S/C12H10BrN/c1-9-11(7-14-8-12(9)13)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： CWIUHXZJIIQIJM-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C2C=CC=CC=2)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Bromo-4-methyl-5-phenylpyridine

Introduction to 3-Bromo-4-methyl-5-phenylpyridine (CAS No. 2171558-82-8)

3-Bromo-4-methyl-5-phenylpyridine, identified by its Chemical Abstracts Service (CAS) number 2171558-82-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic molecule features a pyridine core substituted with a bromine atom at the 3-position, a methyl group at the 4-position, and a phenyl ring at the 5-position. The unique structural arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for drug discovery and material science applications.

The synthesis of 3-Bromo-4-methyl-5-phenylpyridine typically involves multi-step organic transformations, often starting from readily available pyridine derivatives. The introduction of the bromine atom at the 3-position is commonly achieved through electrophilic aromatic substitution reactions, while the methylation and phenylation steps require careful selection of reagents and conditions to ensure regioselectivity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency and yield in the preparation of this compound.

One of the most compelling aspects of 3-Bromo-4-methyl-5-phenylpyridine is its potential as a building block in medicinal chemistry. The pyridine moiety is a privileged scaffold in drug design, appearing in numerous FDA-approved medications due to its ability to interact with biological targets such as enzymes and receptors. The bromine substituent further enhances its utility by serving as a handle for further functionalization via Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing chemists to construct more complex molecular architectures.

Recent studies have highlighted the pharmacological significance of 3-Bromo-4-methyl-5-phenylpyridine in the development of novel therapeutic agents. Researchers have explored its derivatives as potential inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. For instance, modifications at the phenyl ring have been investigated to modulate binding affinity and selectivity, leading to compounds with improved pharmacokinetic profiles. These findings underscore the importance of this compound in ongoing drug discovery efforts.

The structural features of 3-Bromo-4-methyl-5-phenylpyridine also make it relevant in materials science applications. Pyridine-based compounds are known for their electronic properties, which can be tuned by substituent effects. The bromine atom, in particular, can influence electron distribution and reactivity, making this molecule a candidate for use in organic electronics or as a precursor for liquid crystal displays (LCDs). Additionally, the phenyl ring contributes to steric hindrance and hydrophobicity, factors that can be exploited in designing materials with specific functionalities.

In conclusion, 3-Bromo-4-methyl-5-phenylpyridine (CAS No. 2171558-82-8) is a versatile compound with broad applications in pharmaceuticals and materials science. Its unique structural composition enables diverse chemical modifications, making it an indispensable tool for synthetic chemists. As research continues to uncover new biological activities and material properties associated with this molecule, its significance is expected to grow further. The ongoing development of innovative synthetic strategies will continue to expand its utility in both academic and industrial settings.